Cas no 1270533-55-5 (4-(morpholin-3-yl)phenol)

• Product Name: 4-(morpholin-3-yl)phenol
• CAS No: 1270533-55-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5582674
• PubChem ID: 55294556
• Update Time: 2025-06-08

4-(morpholin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-morpholinyl)-
• 4-(morpholin-3-yl)phenol
• 1270533-55-5
• Phenol,4-(3-morpholinyl)-
• AKOS006369183
• EN300-1828050
• SCHEMBL14839620

• Inchi： 1S/C10H13NO2/c12-9-3-1-8(2-4-9)10-7-13-6-5-11-10/h1-4,10-12H,5-7H2
• InChI Key： XYRNECKOYDBZRW-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=CC=2)O)C1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 339.2±37.0 °C(Predicted)
• pka: 10.10±0.30(Predicted)

Additional information on 4-(morpholin-3-yl)phenol

4-(Morpholin-3-yl)phenol: A Comprehensive Overview

4-(Morpholin-3-yl)phenol, also known by its CAS number 1270533-55-5, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in drug development, material science, and environmental chemistry. In this article, we will delve into the synthesis, applications, and recent advancements related to 4-(Morpholin-3-yl)phenol.

The synthesis of 4-(Morpholin-3-yl)phenol typically involves a multi-step process that combines morpholine derivatives with phenolic compounds. Recent studies have highlighted innovative methods to enhance the efficiency and selectivity of these reactions. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the production process. These advancements not only improve yield but also reduce the environmental footprint associated with traditional manufacturing techniques.

4-(Morpholin-3-yl)phenol finds extensive use in the pharmaceutical industry, particularly in the development of bioactive molecules. Its structure allows for easy functionalization, making it a valuable intermediate in drug design. Recent research has demonstrated its potential as a precursor for anti-inflammatory agents and antioxidants. Moreover, its ability to form stable complexes with metal ions has opened new avenues in metallopharmacology.

In the realm of material science, 4-(Morpholin-3-yl)phenol has been employed as a building block for advanced polymers and coatings. Its unique reactivity enables the creation of materials with tailored mechanical and thermal properties. For example, studies have shown its application in developing high-performance adhesives and corrosion-resistant coatings. These applications underscore its importance in both academic research and industrial settings.

The environmental impact of 4-(Morpholin-3-yl)phenol has also been a subject of recent investigations. Researchers have explored its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. Findings indicate that under controlled conditions, the compound exhibits low toxicity and is amenable to bioremediation processes. These insights are crucial for ensuring sustainable practices in its production and use.

In conclusion, 4-(Morpholin-3-yl)phenol (CAS No: 1270533-55-5) stands as a pivotal compound with diverse applications across multiple disciplines. Its chemical versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials, this compound is set to play an even more significant role in addressing global challenges in health, materials, and sustainability.